Cas no 57106-93-1 (3-Phenoxathiinamine)

3-Phenoxathiinamine structure
3-Phenoxathiinamine structure
Product Name:3-Phenoxathiinamine
CAS No:57106-93-1
MF:C12H9NOS
MW:215.270961523056
CID:1603713
Update Time:2024-09-13

3-Phenoxathiinamine Chemical and Physical Properties

Names and Identifiers

    • 3-Phenoxathiinamine
    • Phenoxathiin-3-amine
    • Inchi: 1S/C12H9NOS/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7H,13H2
    • InChI Key: HNCPPIFZZJBRSI-UHFFFAOYSA-N
    • SMILES: C1=C2C(OC3=C(S2)C=CC=C3)=CC(N)=C1

Computed Properties

  • Exact Mass: 215.04057

Experimental Properties

  • Density: 1.354±0.06 g/cm3(Predicted)
  • Melting Point: 81.5-83 °C
  • Boiling Point: 392.0±41.0 °C(Predicted)
  • PSA: 35.25
  • pka: 3.08±0.20(Predicted)
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